Cas no 97316-51-3 (4-cyano-3-Pyridinecarboxylic acid ethyl ester)

• Product name: 4-cyano-3-Pyridinecarboxylic acid ethyl ester
• CAS No: 97316-51-3
• MF: C₉H₈N₂O₂
• MW: 176.17202
• CID: 1123428
• PubChem ID: 302491

4-cyano-3-Pyridinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-cyano-3-Pyridinecarboxylic acid ethyl ester
• ethyl 4-cyanopyridine-3-carboxylate
• NSC187563
• ETHYL4-CYANONICOTINATE
• DTXSID30307099
• NSC-187563
• AB76338
• 97316-51-3
• ETHYL 4-CYANONICOTINATE

• Inchi： InChI=1S/C9H8N2O2/c1-2-13-9(12)8-6-11-4-3-7(8)5-10/h3-4,6H,2H2,1H3
• InChI Key： LKJBJQQYCFZTEF-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C=CN=C1)C#N

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63Ų